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Compound of Interest |

2-Hydroxy-4-(2-
Compound Name:
hydroxyethoxy)benzophenone

CAS No.: 16909-78-7

\ J

Executive Summary & Chemical Profile[1]

2-Hydroxy-4-(2-hydroxyethoxy)benzophenone (commonly known as UV-284) is a
benzophenone derivative widely utilized as a UV stabilizer in polymers and cosmetics.[1] While
effective at absorbing UV radiation, its structural stability translates to environmental
persistence.

Critical Safety Directive: This compound is classified as an Aquatic Toxin.[1] Under no
circumstances should this material, or solutions containing it, be discharged into municipal
wastewater systems, sinks, or storm drains. Disposal must follow a strict Zero-Liquid-Discharge
(ZLD) protocol to prevent bioaccumulation in marine ecosystems.[1]

Chemical Identity & Hazard Data[1][2][3][4]
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Parameter Specification

CAS Number 16909-78-7

UV-284; Benzophenone-2 (derivative); 2-
Common Synonyms
Hydroxy-4-(beta-hydroxyethoxy)benzophenone

Molecular Formula Ci15H1404

Physical State Off-white to pale yellow powder

Very Low (< 0.1 g/L) — High lipophilicity drives
ater SoLbily bio:l/ccumt(JIationg ) o ’

Warning H412: Harmful to aquatic life with long-
GHS Classification lasting effects. H317: May cause an allergic skin
reaction.[1][2]

Not P- or U-listed.[1] Regulated as Non-
RCRA Status (USA) Halogenated Organic Waste (unless mixed with
halogens).[1]

The "Why": Scientific Rationale for Strict Disposal

To build a self-validating safety culture, researchers must understand the mechanism of
hazard.[1]

 Lipophilicity & Bioaccumulation: The hydroxyethoxy side chain increases the molecule's
affinity for lipids. If released into waterways, UV-284 partitions into the fatty tissues of aquatic
organisms rather than dissolving in the water column.[1] This leads to bioconcentration,
where toxic effects magnify up the food chain.

o Photostability vs. Biodegradability: The chemical is engineered to resist degradation by UV
light.[1] This same property makes it resistant to natural photolysis in the environment,
classifying it as a "persistent” pollutant in wastewater treatment plants (WWTPSs), which are
often unable to filter it out completely.

Waste Stream Segregation Protocol
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Effective disposal begins at the bench. You must segregate waste based on its physical state
and solvent matrix.[1]

DOT Diagram: Waste Segregation Logic
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Waste Generation:
UV-284 (CAS 16909-78-7)

Determine Physical State

Contaminated Debris
(Gloves, Weigh Boats)

\

Container: Clear Poly Bag
Double-Bagged

Solid / Powder Liquid / Solution

Check Solvent Matrix

Container: Wide-Mouth HDPE Jar Halogenated Solvent Non-Halogenated Solvent
Label: 'Hazardous Waste - Solid Toxic' (e.g., DCM, Chloroform) (e.g., Ethanol, Acetone)

Container: Safety Can / Glass Container: Safety Can / HDPE
Stream: Halogenated Organic Stream: Non-Halogenated Organic

Final Disposal:

High-Temperature Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for segregating UV-284 waste streams to ensure compatibility with
incineration protocols.

Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid (Powder)

Applicable for: Expired shelf stock, excess weighing material, or spill cleanup residues.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a screw-top
glass jar.[1] Avoid low-density plastics that may be permeable to organic vapors if residual
solvent is present.[1]

o Transfer: Transfer the powder using a dedicated spatula or scoop.[1] Do not generate dust. If
dust generation is likely, perform the transfer inside a chemical fume hood.

e Labeling:
o Primary Tag: "Hazardous Waste - Solid."[1]
o Constituents: "2-Hydroxy-4-(2-hydroxyethoxy)benzophenone (100%)."[1]
o Hazard Checkbox: Check "Toxic" and "Irritant."[1]

» Storage: Store in the Solid Waste satellite accumulation area until pickup.

Scenario B: Disposal of Solutions (Reaction
Mixtures/Mother Liquors)

Applicable for: HPLC waste, reaction byproducts, or recrystallization solvents.

e Solvent Compatibility Check:
o Non-Halogenated: If dissolved in Acetone, Methanol, Ethanol, or Ethyl Acetate.
o Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform.[1]

o Note: UV-284 is compatible with both streams, but the solvents must be kept separate to
reduce incineration costs and prevent adverse reactions.[1]
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o Collection: Pour into the appropriate carboy (Safety Can).
o Do not fill >90% full (allow headspace for expansion).
o Cap tightly immediately after filling.[1]
e Labeling:
o List all solvents by approximate percentage (e.g., "Acetone 95%, Water 4%").
o List the solute: "UV-284 <1%".[1]

o Warning: Never label simply as "Organic Waste." Specific chemical names are required for
the incinerator manifest.

Scenario C: Contaminated Debris (The "Hidden" Stream)

Applicable for: Weigh boats, pipettes, gloves, and paper towels used in cleanup.

o Dry Debris: Place chemically contaminated gloves and paper towels into a clear, heavy-duty
polyethylene bag (minimum 4 mil thickness).[1]

e Sharps: If using glass pipettes or syringes, these must go into a hard-walled Sharps
Container, not the soft trash bag.

e Sealing: Twist and tape the bag neck (gooseneck seal).[1] Place this bag inside a second
bag (double-bagging) to prevent rupture during transport.

Emergency Spill Management

Pre-requisite: PPE must include Nitrile gloves (double-gloving recommended), safety goggles,
and a lab coat.[1] If handling large quantities (>100g) of powder, use an N95 respirator to
prevent inhalation.

Protocol: "Dry" Spill (Powder)[1]

* |solate: Mark the area.[1] Turn off nearby fans to prevent dust dispersal.[1]
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» Dampen: Lightly mist the powder with a solvent (like Ethanol) or water only if necessary to
prevent dust.[1] However, dry sweeping is preferred if done carefully to avoid creating liquid
waste.

o Sweep: Use a brush and dustpan dedicated to hazardous waste.[1] Move from the outside of
the spill toward the center.

» Disposal: Place recovered powder into a Solid Waste jar (see Scenario A).

o Decontamination: Wipe the surface with an Acetone-soaked paper towel.[1] Dispose of the
towel as Contaminated Debris (Scenario C).

Protocol: "Wet" Spill (Solution)

Absorb: Do not use paper towels for large spills.[1] Use an inert absorbent material (e.qg.,

vermiculite, sand, or commercial "PIG" mats).

Wait: Allow 2—3 minutes for full absorption.

Collect: Scoop the saturated absorbent into a wide-mouth jar or heavy-duty bag.

Label: "Debris contaminated with UV-284 and [Solvent Name]."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [2-Hydroxy-4-(2-hydroxyethoxy)benzophenone: Proper
Disposal & Environmental Stewardship Guide[1]]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b102802#2-hydroxy-4-2-hydroxyethoxy-
benzophenone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-_2-hydroxyethoxy_benzophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-4-_2-hydroxyethoxy_benzophenone
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/118450-SDS-EN.pdf
https://www.benchchem.com/product/b102802#2-hydroxy-4-2-hydroxyethoxy-benzophenone-proper-disposal-procedures
https://www.benchchem.com/product/b102802#2-hydroxy-4-2-hydroxyethoxy-benzophenone-proper-disposal-procedures
https://www.benchchem.com/product/b102802#2-hydroxy-4-2-hydroxyethoxy-benzophenone-proper-disposal-procedures
https://www.benchchem.com/product/b102802#2-hydroxy-4-2-hydroxyethoxy-benzophenone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b102802?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

